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Compound of Interest

Compound Name:
4-Cyano-2'-

methoxybenzophenone

CAS No.: 131117-90-3

Cat. No.: B166909

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Foreword: In the landscape of materials science and

pharmaceutical development, a compound's solid-state architecture is a critical determinant of

its physical, chemical, and ultimately, its therapeutic properties. The precise arrangement of

atoms in a crystal lattice governs everything from solubility and stability to bioavailability. This

guide was intended to provide a comprehensive technical overview of the crystal structure of 4-
Cyano-2'-methoxybenzophenone, a molecule of interest at the intersection of synthetic

chemistry and materials science. However, an exhaustive search of the current scientific

literature and crystallographic databases, including the Cambridge Structural Database (CSD),

reveals that the single-crystal X-ray structure of this specific compound has not yet been

publicly reported.

This absence of data presents a unique opportunity to delve into the predictive and analytical

methodologies that scientists employ in the absence of a definitive crystal structure. It also

underscores the foundational importance of experimental crystallographic work. This guide will,

therefore, pivot to address the current state of knowledge, the likely methodologies for any
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future structural determination, and an analysis of closely related structures to infer potential

molecular conformations and intermolecular interactions for 4-Cyano-2'-
methoxybenzophenone.

The Subject Molecule: 4-Cyano-2'-
methoxybenzophenone - A Profile
4-Cyano-2'-methoxybenzophenone is a derivative of benzophenone, characterized by a

cyano group at the 4-position of one phenyl ring and a methoxy group at the 2'-position of the

second phenyl ring. These substitutions are anticipated to significantly influence the molecule's

electronic properties, conformation, and potential for intermolecular interactions, making its

crystal structure a subject of considerable interest.

Molecular Profile:

Property Value Source

Molecular Formula C₁₅H₁₁NO₂ [1]

Molecular Weight 237.25 g/mol [1]

IUPAC Name
(4-cyanophenyl)(2-

methoxyphenyl)methanone
N/A

The presence of the electron-withdrawing cyano group and the electron-donating methoxy

group, along with the inherent flexibility of the benzophenone scaffold, suggests a rich and

complex solid-state chemistry.

The Path to Elucidation: A Proposed Experimental
Workflow for Crystal Structure Determination
While the specific crystal structure of 4-Cyano-2'-methoxybenzophenone remains

undetermined, the methodology for its discovery is well-established. The following represents a

field-proven, logical workflow for the synthesis, crystallization, and structural analysis of this

and similar organic molecules.
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Synthesis and Purification
The synthesis of 4-Cyano-2'-methoxybenzophenone would likely proceed via a Friedel-Crafts

acylation or a related cross-coupling reaction. A plausible synthetic route could involve the

reaction of 2-methoxybenzoyl chloride with cyanobenzene in the presence of a Lewis acid

catalyst.

Illustrative Synthetic Workflow:

Synthesis

Purification

2-Methoxybenzoyl Chloride

Friedel-Crafts Acylation

Cyanobenzene Lewis Acid Catalyst (e.g., AlCl3)

Crude 4-Cyano-2'-methoxybenzophenone

Column Chromatography

Recrystallization

Pure Crystalline Product

Click to download full resolution via product page
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Caption: Proposed workflow for the synthesis and purification of 4-Cyano-2'-
methoxybenzophenone.

Following synthesis, rigorous purification by column chromatography and subsequent

recrystallization is paramount. The choice of solvent for recrystallization is a critical

experimental parameter that directly influences crystal quality.

Single Crystal Growth
The growth of high-quality single crystals suitable for X-ray diffraction is often the most

challenging step. Common techniques include:

Slow Evaporation: A solution of the purified compound is allowed to evaporate slowly, leading

to gradual supersaturation and crystal growth.

Vapor Diffusion: A solution of the compound is placed in a sealed container with a second,

more volatile solvent in which the compound is less soluble. Slow diffusion of the second

solvent's vapor into the first solution induces crystallization.

Cooling Crystallization: A saturated solution at an elevated temperature is slowly cooled,

reducing the solubility and promoting crystal formation.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis
Once suitable crystals are obtained, the definitive structural data is acquired through SC-XRD.

SC-XRD Experimental Protocol:

Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a

goniometer head.

Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic

X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

Structure Solution and Refinement: The collected diffraction data is used to solve the crystal

structure, typically using direct methods or Patterson synthesis. The initial structural model is

then refined to best fit the experimental data.
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Insights from Analogs: The Crystal Structure of 4-
Methoxybenzophenone
In the absence of data for 4-Cyano-2'-methoxybenzophenone, we can draw valuable

inferences from the known crystal structure of the closely related 4-methoxybenzophenone.

The crystallographic data for this compound is available in the Cambridge Structural Database

(CSD).

Crystallographic Data for 4-Methoxybenzophenone:

Parameter Value Reference

CCDC Number 108056

Empirical Formula C₁₄H₁₂O₂

Formula Weight 212.24

Crystal System Orthorhombic N/A

Space Group P2₁2₁2₁ N/A

The structure of 4-methoxybenzophenone reveals a non-planar conformation, with the two

phenyl rings twisted relative to each other. This twist is a common feature of benzophenone

derivatives and is a consequence of steric hindrance between the ortho-hydrogens of the two

rings.

Predicted Structural Features of 4-Cyano-2'-
methoxybenzophenone
Based on the structure of 4-methoxybenzophenone and general principles of crystallography,

we can hypothesize several key features for the crystal structure of 4-Cyano-2'-
methoxybenzophenone:

Molecular Conformation: The molecule is expected to be non-planar, with a significant

dihedral angle between the two phenyl rings. The presence of the ortho-methoxy group on

one ring will likely induce a greater twist compared to 4-methoxybenzophenone.
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Intermolecular Interactions: The cyano and methoxy groups are capable of participating in a

variety of non-covalent interactions, which will dictate the crystal packing. These may

include:

C-H···N hydrogen bonds: The nitrogen atom of the cyano group is a potential hydrogen

bond acceptor.

C-H···O hydrogen bonds: The oxygen atom of the methoxy group can also act as a

hydrogen bond acceptor.

π-π stacking: The aromatic phenyl rings may engage in stacking interactions.

Dipole-dipole interactions: The polar cyano and methoxy groups will contribute to the

overall dipole moment of the molecule, influencing crystal packing.

Logical Relationship of Influencing Factors:

Cyano and Methoxy Groups

Steric Hindrance

Intermolecular Forces
(H-bonds, π-stacking)

Molecular Conformation
(Dihedral Angles)

Crystal Packing Arrangement

Physicochemical Properties
(Solubility, Melting Point, etc.)
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Caption: Factors influencing the crystal structure and properties of 4-Cyano-2'-
methoxybenzophenone.

The Path Forward: A Call for Experimental
Investigation
The absence of a determined crystal structure for 4-Cyano-2'-methoxybenzophenone
highlights a gap in the scientific record and presents a clear avenue for future research. The

experimental elucidation of this structure would provide invaluable data for computational

modeling, aid in the rational design of new materials, and contribute to a more profound

understanding of structure-property relationships in benzophenone derivatives. For researchers

in drug development, such a structure could serve as a starting point for the design of novel

therapeutic agents, where solid-state properties are of paramount importance.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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